Cas no 62561-75-5 (H-D-Phe(4-I)-OH)

H-D-Phe(4-I)-OH structure
H-D-Phe(4-I)-OH structure
Product Name:H-D-Phe(4-I)-OH
CAS No:62561-75-5
MF:C9H10INO2
MW:291.085674762726
MDL:MFCD00063067
CID:57880
PubChem ID:24857717
Update Time:2025-04-18

H-D-Phe(4-I)-OH Chemical and Physical Properties

Names and Identifiers

    • 4-Iodo-D-phenylalanine
    • p-Iodo-D-phenylalanine
    • D-4-Iodophe
    • D-4-Iodophenylalanine
    • H-D-Phe(4-I)-OH
    • H-p-Iodo-D-Phe-OH
    • L-Phe(4-I)-OH
    • 4-IODO-PHE-OH
    • H-p-I-L-Phe-OH
    • H-P-IODO-L-PHE-OH
    • H-P-IODO-PHE-OH
    • L-4-IODOPHE
    • L-4-Iodo-phe-OH
    • p-iodophenylalanine
    • RARECHEM BK PT 0163
    • d-phe(4-i)-oh
    • (R)-2-amino-3-(4-iodophenyl)propanoic acid
    • (2R)-2-amino-3-(4-iodophenyl)propanoic acid
    • d-4-iodo phenylalanine
    • (d)-4-iodophenyl alanine
    • D-Phenylalanine, 4-iodo-
    • D-4-Iodophenylalanine;H-D-Phe(4-I)-OH
    • H-Phe(4-I)-OH
    • IOY
    • D-p-Iodophenylalanine
    • 4-IODO-D-PHENYL ALANINE
    • PZNQZSRPDOEBMS-MRVPVSSYSA-
    • SR-01000883987
    • BRD-K66664625-001-01-2
    • (2R)-2-azaniumyl-3-(4-bromophenyl)propanoate
    • SCHEMBL44620
    • HY-W011472
    • CHEMBL1233638
    • 62561-75-5
    • AM83377
    • DS-16181
    • AKOS016842993
    • DB04713
    • PZNQZSRPDOEBMS-MRVPVSSYSA-N
    • Z1269112635
    • para-iodo-d-phenylalanine
    • SR-01000883987-1
    • MFCD00063067
    • AC-5859
    • Q27095455
    • (r)-2-amino-3-(4-iodo-phenyl)-propionic acid
    • EN300-1168710
    • CHEBI:43422
    • CS-W012188
    • p-Iodo-D-phenylalanine, 97%
    • J-300410
    • DB-038269
    • MDL: MFCD00063067
    • Inchi: 1S/C9H10INO2/c10-7-3-1-6(2-4-7)5-8(11)9(12)13/h1-4,8H,5,11H2,(H,12,13)/t8-/m1/s1
    • InChI Key: PZNQZSRPDOEBMS-MRVPVSSYSA-N
    • SMILES: IC1C=CC(=CC=1)C[C@H](C(=O)O)N

Computed Properties

  • Exact Mass: 290.97600
  • Monoisotopic Mass: 290.97563g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 63.3

Experimental Properties

  • Color/Form: Solid
  • Density: 1.6914 (estimate)
  • Melting Point: 251 °C (dec.) (lit.)
  • Boiling Point: 366.8℃ at 760 mmHg
  • PSA: 63.32000
  • LogP: 1.94590
  • Solubility: Not available
  • Sensitiveness: Light Sensitive
  • Optical Activity: [α]25/D −22°, c = 1 in 1 N HCl: ethanol, 1:1

H-D-Phe(4-I)-OH Security Information

  • Signal Word:Warning
  • Hazard Statement: H302;H315;H319;H335
  • Warning Statement: P261;P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Safety Instruction: S24/25
  • Hazardous Material Identification: Xi
  • Safety Term:S24/25
  • Storage Condition:2-8°C

H-D-Phe(4-I)-OH Pricemore >>

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